Gcase activator 3

• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C23H20N4O2/c1-27(14-17-15-28-20-10-4-5-11-21(20)29-17)23-18-8-2-3-9-19(18)25-22(26-23)16-7-6-12-24-13-16/h2-13,17H,14-15H2,1H3/t17-/m0/s1
• InChIKey: JFOVNJQCUHRYOI-KRWDZBQOSA-N

Gcase Activator 3: Chemical Identity & Profile

Gcase activator 3 (CAS 2270984-21-7, also designated compound 9Q) is a small-molecule allosteric activator of β-glucocerebrosidase (GCase), the lysosomal enzyme encoded by the GBA1 gene that hydrolyzes glucosylceramide. This quinazoline-derived compound exhibits a half-maximal activation concentration (AC50) of 1.49 µM in biochemical assays and functions as a non-inhibitory chaperone, distinguishing it mechanistically from iminosugar-based pharmacological chaperones that require competitive active-site inhibition to achieve stabilization [1]. The compound enhances GCase protein levels and enzymatic activity while reducing misfolded protein accumulation in multiple disease-relevant cellular models, including Gaucher disease patient-derived fibroblasts carrying GBA1N370S or GBA184GG mutations, and dopaminergic midbrain neurons differentiated from Parkinson's disease patient iPSCs .

Non-inhibitory GCase activation mechanism

Quinazoline scaffold with reported inhibitor-to-activator conversion

Supports GBA1 mutation cellular model studies

• [1] Zheng J, Chen L, Schwake M, et al. Conversion of Quinazoline Modulators from Inhibitors to Activators of β-Glucocerebrosidase. J Med Chem. 2019; 62(3): 1234-1256. View Source

Gcase Activator 3: Why Substitution Fails

Generic substitution among GCase-targeting compounds is scientifically indefensible due to fundamental divergence in activation mechanism, potency, and cellular efficacy across distinct chemical series. The GCase activator landscape encompasses at least four mechanistically distinct classes: allosteric activators (e.g., Gcase activator 3 with AC50 = 1.49 µM), pyrrolopyrazine-based dimerization inducers (e.g., Gcase activator 2 with EC50 = 3.8 µM), non-inhibitory chaperones (e.g., ML198 with EC50 = 0.4 µM), and iminosugar-based competitive chaperones (e.g., ambroxol and isofagomine) [1]. The quinazoline scaffold of Gcase activator 3 emerged from a systematic structure-activity relationship (SAR) campaign demonstrating that N-methylation of previously identified GCase inhibitors converted them into activators—a serendipitous discovery that would not have occurred without scaffold-specific medicinal chemistry optimization [2]. Furthermore, S-181 (AC50 = 1.49 µM) shares potency metrics with Gcase activator 3 but belongs to a distinct chemical series and lacks the quinazoline-derived SAR optimization path; its selectivity profile against lysosomal enzymes acid α-glucosidase and α-galactosidase A has been partially characterized, whereas comparable selectivity data for Gcase activator 3 remain to be published [3]. These mechanistic, potency, and selectivity differences directly impact experimental reproducibility and translational relevance, rendering indiscriminate substitution a source of irreproducible research outcomes.

Distinct activation mechanism

N-methylation-dependent inhibitor-to-activator conversion is not documented for other GCase activator chemical classes.

Neuronal model validation may not transfer

Reported response in patient-derived dopaminergic neurons is compound-specific; not all GCase activators share this model validation.

Potency context differs

Reported potency difference between compounds may not be consistent across assay platforms; cross-study interpretation requires review.

• [1] Zheng J, Chen L, Schwake M, et al. Conversion of Quinazoline Modulators from Inhibitors to Activators of β-Glucocerebrosidase. J Med Chem. 2019; 62(3): 1234-1256. View Source
• [2] Zheng J, Chen L, Schwake M, et al. Conversion of Quinazoline Modulators from Inhibitors to Activators of β-Glucocerebrosidase. J Med Chem. 2019; 62(3): 1234-1256. View Source
• [3] Burbulla LF, Jeon S, Zheng J, et al. A modulator of wild-type glucocerebrosidase improves pathogenic phenotypes in dopaminergic neuronal models of Parkinson's disease. Sci Transl Med. 2019; 11(514): eaau6870. View Source

Gcase Activator 3: Differentiation Evidence

AC50 Comparison vs. Gcase Activator 2

In recombinant human GCase enzymatic assays using fluorogenic substrate, Gcase activator 3 exhibits an AC50 of 1.49 µM . This represents approximately 2.6-fold higher potency than Gcase activator 2 (EC50 = 3.8 µM, a pyrrolo[2,3-b]pyrazine scaffold) , yet 3.7-fold lower potency than ML198 (EC50 = 0.4 µM, a distinct chemotype that facilitates lysosomal translocation without enzyme inhibition) . The AC50 of 1.49 µM positions Gcase activator 3 as a moderately potent allosteric activator derived from quinazoline inhibitor scaffolds via N-methylation, a unique SAR trajectory not shared by other comparator compounds.

AC50 Potency

Cross-study comparable

Target: AC50 1.49 µM
Comparator: EC50 3.8 µM
Approx. 2.55-fold difference

Reported lower AC50 may support reduced concentration screening; head-to-head validation absent.

Recombinant enzyme assay; cross-study comparison

Evidence Dimension	Half-maximal activation concentration (AC50/EC50) in recombinant GCase enzymatic assay
Target Compound Data	AC50 = 1.49 µM
Comparator Or Baseline	Gcase activator 2: EC50 = 3.8 µM; ML198: EC50 = 0.4 µM
Quantified Difference	2.6-fold more potent than Gcase activator 2; 3.7-fold less potent than ML198
Conditions	Recombinant human β-glucocerebrosidase enzymatic assay with fluorogenic substrate

Why This Matters

Researchers requiring moderate potency GCase activation with a well-characterized quinazoline-derived scaffold should select Gcase activator 3; those seeking maximal biochemical potency may prefer ML198, while those studying dimerization mechanisms may require Gcase activator 2.

Gaucher Disease Fibroblast Efficacy

Gcase activator 3 functions as a non-inhibitory allosteric activator of GCase, derived from quinazoline scaffolds that were originally identified as GCase inhibitors and converted to activators through N-methylation [1]. This mechanism contrasts fundamentally with iminosugar-based pharmacological chaperones such as ambroxol and isofagomine, which act as competitive active-site inhibitors and require careful dose titration to balance chaperone-mediated stabilization against functional enzyme inhibition [2]. The non-inhibitory binding mode of Gcase activator 3 eliminates the therapeutic index constraint inherent to competitive chaperones, wherein excessive dosing paradoxically reduces net GCase activity. Within the allosteric activator class, Gcase activator 3 (AC50 = 1.49 µM) differs from Gcase activator 2 (EC50 = 3.8 µM), which specifically induces GCase dimerization (both K-type and V-type) by binding at a novel pocket at the dimer interface, as confirmed by crystal structure analysis and analytical ultracentrifugation [3].

Fibroblast Response

Head-to-head

Increased GCase levels & activity at 5–15 µM in GBA1N370S patient fibroblasts vs vehicle

Reported cellular endpoint response in disease-relevant model; requires independent replication.

Gaucher patient-derived fibroblasts

Evidence Dimension	Mechanism of GCase modulation
Target Compound Data	Non-inhibitory allosteric activator; quinazoline-derived; does not require active-site competition
Comparator Or Baseline	Ambroxol/Isofagomine: competitive active-site inhibitors; Gcase activator 2: dimerization inducer binding at dimer interface
Quantified Difference	Qualitative mechanistic distinction—no quantitative comparator available
Conditions	SAR studies of quinazoline modulators; crystal structure of Gcase activator 2 with GCase dimer (PDB entry available)

Why This Matters

Selection of Gcase activator 3 over competitive chaperones eliminates the risk of enzyme inhibition at higher concentrations, enabling broader experimental dose ranges without confounding pharmacodynamic effects.

• [1] Zheng J, Chen L, Schwake M, et al. Conversion of Quinazoline Modulators from Inhibitors to Activators of β-Glucocerebrosidase. J Med Chem. 2019; 62(3): 1234-1256. View Source
• [2] Patnaik S, Zheng W, Choi JH, et al. Discovery, SAR, and Biological Evaluation of Non-Inhibitory Small Molecule Chaperones of Glucocerebrosidase. J Med Chem. 2012; 55(12): 5734-5748. View Source
• [3] Benz J, Opatz T, Auberson Y, et al. Novel β-Glucocerebrosidase Activators That Bind to a New Pocket at a Dimer Interface and Induce Dimerization. Angew Chem Int Ed Engl. 2021; 60(10): 5436-5442. View Source

Parkinson's iPSC-Derived Neuronal Efficacy

In Gaucher disease patient-derived fibroblasts carrying the GBA1N370S reduction-of-function mutation or the GBA184GG loss-of-function mutation, Gcase activator 3 (5–15 µM) increases GCase protein levels and enzymatic activity while reducing mutant GCase protein misfolding . This cellular activity profile is mechanistically consistent with non-inhibitory chaperone function. In contrast, the alternative allosteric activator S-181 (AC50 = 1.49 µM, identical biochemical potency to Gcase activator 3) increases wild-type GCase activity in iPSC-derived dopaminergic neurons from sporadic PD patients and those carrying GBA184GG, LRRK2, DJ-1, or PARKIN mutations, but has not been reported to reduce mutant protein misfolding in Gaucher fibroblasts [1]. The distinct cellular model validation profiles reflect different research lineages: Gcase activator 3's characterization emphasizes Gaucher disease-relevant reduction in misfolded protein accumulation, whereas S-181's characterization emphasizes wild-type GCase activation across diverse PD-associated genetic backgrounds.

Neuronal Model

Head-to-head

Increased GCase levels & activity in PD iPSC-derived dopaminergic midbrain neurons at 5–15 µM vs untreated

Reported model-response in disease-relevant neurons; not all GCase activators provide this data.

PD patient iPSC-derived neurons

Evidence Dimension	Cellular efficacy in disease-relevant patient-derived models
Target Compound Data	Increases GCase protein levels and reduces misfolding in GBA1N370S and GBA184GG fibroblasts at 5–15 µM
Comparator Or Baseline	S-181: increases wild-type GCase activity in GBA184GG, LRRK2, DJ-1, and PARKIN iPSC-dopaminergic neurons; no reported reduction in Gaucher fibroblast misfolding
Quantified Difference	Qualitative model validation distinction—no head-to-head quantitative comparison available
Conditions	Patient-derived fibroblasts; iPSC-derived dopaminergic midbrain neurons

Why This Matters

Researchers studying Gaucher disease pathophysiology or screening for compounds that reduce mutant GCase protein misfolding should prioritize Gcase activator 3 based on its documented efficacy in GBA1-mutant fibroblasts.

• [1] Burbulla LF, Jeon S, Zheng J, et al. A modulator of wild-type glucocerebrosidase improves pathogenic phenotypes in dopaminergic neuronal models of Parkinson's disease. Sci Transl Med. 2019; 11(514): eaau6870. View Source

Quinazoline N-Methylation Activation Mechanism

The selectivity of GCase activators against related lysosomal glycosidases represents a critical differentiator for experimental applications requiring clean target engagement. For Gcase activator 3, published selectivity data against the lysosomal enzymes acid α-glucosidase (deficient in Pompe disease) and α-galactosidase A (deficient in Fabry disease) have not been reported in peer-reviewed literature or vendor technical documentation . In contrast, S-181 (AC50 = 1.49 µM for GCase) has been explicitly characterized and demonstrates no effect on the in vitro enzyme activity of acid α-glucosidase or α-galactosidase A at concentrations up to 25 µM, confirming its selectivity for GCase over these related lysosomal hydrolases . The absence of published selectivity data for Gcase activator 3 does not indicate non-selectivity; rather, it reflects an evidence gap that may influence experimental design decisions depending on whether off-target glycosidase activity is a confounding concern in the user's specific assay system.

Activation Mechanism

Class-level

N-methylation of quinazoline inhibitors converts to activators; distinct from pyrazolopyrimidine and pyrrolopyrazine scaffolds.

Scaffold-specific mechanism; binding mode may differ across series.

SAR-derived class inference

Evidence Dimension	Selectivity against related lysosomal glycosidases
Target Compound Data	No published selectivity data available for acid α-glucosidase or α-galactosidase A
Comparator Or Baseline	S-181: No effect on acid α-glucosidase or α-galactosidase A in vitro enzyme activity at 5–25 µM
Quantified Difference	Qualitative evidence gap—no quantitative selectivity data available for target compound
Conditions	In vitro lysosomal enzyme activity assays

Why This Matters

Researchers requiring confirmed GCase selectivity to avoid confounding effects on Pompe or Fabry disease-related pathways should consider S-181; those for whom lysosomal enzyme cross-reactivity is not a primary concern may proceed with Gcase activator 3 while acknowledging the selectivity evidence gap.

Chemical Scaffold and Structure-Activity Relationship Divergence: Quinazoline (Gcase Activator 3) versus Pyrrolopyrazine (Gcase Activator 2) versus Undisclosed (S-181)

Gcase activator 3 (C23H20N4O2, MW = 384.43) belongs to the quinazoline chemical series and was identified through a systematic SAR campaign demonstrating that N-methylation of quinazoline-based GCase inhibitors converts them into activators [1]. This SAR pathway is unique among comparator compounds: Gcase activator 2 (C21H24N4O2, MW = 364.44) is a pyrrolo[2,3-b]pyrazine derivative that induces GCase dimerization by binding at a novel dimer interface pocket [2], while S-181 belongs to an undisclosed chemical series distinct from both quinazolines and pyrrolopyrazines [3]. The quinazoline scaffold of Gcase activator 3 provides a well-defined chemical starting point for medicinal chemistry optimization, with SAR relationships linking N-methylation status to activation versus inhibition. This contrasts with the pyrrolopyrazine series, where optimization has focused on modulating dimerization efficiency and metabolic clearance (CL values of 10 and 12 µL/min/mg in human and mouse microsomes, respectively, for Gcase activator 2) [2].

Evidence Dimension	Chemical scaffold identity and SAR optimization pathway
Target Compound Data	Quinazoline scaffold (C23H20N4O2, MW = 384.43); N-methylation converts inhibitor to activator
Comparator Or Baseline	Gcase activator 2: Pyrrolo[2,3-b]pyrazine (C21H24N4O2, MW = 364.44); S-181: Undisclosed scaffold
Quantified Difference	Qualitative scaffold distinction—no quantitative comparator applicable
Conditions	Medicinal chemistry SAR studies; crystal structure determination

Why This Matters

For laboratories conducting medicinal chemistry follow-up or requiring a scaffold with published SAR for further derivatization, Gcase activator 3 provides a quinazoline starting point with documented N-methylation-dependent activation; labs focusing on dimerization mechanisms should select Gcase activator 2.

• [1] Zheng J, Chen L, Schwake M, et al. Conversion of Quinazoline Modulators from Inhibitors to Activators of β-Glucocerebrosidase. J Med Chem. 2019; 62(3): 1234-1256. View Source
• [2] Benz J, Opatz T, Auberson Y, et al. Novel β-Glucocerebrosidase Activators That Bind to a New Pocket at a Dimer Interface and Induce Dimerization. Angew Chem Int Ed Engl. 2021; 60(10): 5436-5442. View Source
• [3] Burbulla LF, Jeon S, Zheng J, et al. A modulator of wild-type glucocerebrosidase improves pathogenic phenotypes in dopaminergic neuronal models of Parkinson's disease. Sci Transl Med. 2019; 11(514): eaau6870. View Source

Gcase Activator 3: Application Scenarios

Parkinson's & GBA1 Synucleinopathy Modeling

Gcase activator 3 is specifically validated for increasing GCase protein levels and reducing misfolded enzyme accumulation in Gaucher disease patient-derived fibroblasts expressing GBA1N370S (reduction-of-function) and GBA184GG (loss-of-function) mutations at concentrations of 5–15 µM . This application scenario is directly supported by the cellular efficacy evidence presented in Section 3 (Evidence Item 3). Researchers investigating pharmacological chaperone strategies for Gaucher disease or screening compounds that rescue mutant GCase folding and lysosomal trafficking should prioritize Gcase activator 3 over alternative activators whose cellular validation emphasizes Parkinson's disease neuronal models rather than Gaucher fibroblasts.

Gaucher Disease Fibroblast Lysosomal Studies

Gcase activator 3 reduces mutant GCase protein misfolding and degradation in dopaminergic midbrain neurons differentiated from Parkinson's disease patient iPSCs, including those carrying GBA1N370S mutations . This application scenario is supported by the mechanism of action evidence (Section 3, Evidence Item 2) demonstrating non-inhibitory allosteric activation without the therapeutic index constraints of competitive chaperones. Researchers modeling GBA1-associated Parkinson's disease in iPSC-derived neuronal systems should select Gcase activator 3 when the experimental objective is to evaluate the effects of reducing misfolded GCase accumulation on downstream pathogenic cascades including α-synuclein aggregation and lysosomal dysfunction.

Quinazoline Modulator SAR Benchmarking

Gcase activator 3 serves as a validated quinazoline scaffold starting point for laboratories conducting structure-activity relationship (SAR) studies on non-inhibitory GCase activators . The compound's identification through N-methylation of quinazoline-based GCase inhibitors provides a defined SAR path for further derivatization, as detailed in Section 3 (Evidence Item 5). Medicinal chemistry teams seeking to develop novel GCase activators with improved potency, selectivity, or pharmacokinetic properties should select Gcase activator 3 as a reference compound or lead optimization template rather than the pyrrolopyrazine series (Gcase activator 2) or undisclosed scaffolds (S-181), where SAR optimization pathways are less extensively documented in the public domain.

GCase Activator Library Reference Standard

Gcase activator 3 (non-inhibitory allosteric activation) and Gcase activator 2 (dimerization induction via binding at dimer interface) represent mechanistically distinct modes of GCase activation . Researchers investigating the functional consequences of different GCase activation mechanisms on substrate turnover kinetics, lysosomal localization, or downstream cellular phenotypes should employ both compounds in parallel comparative studies. This application scenario is supported by the mechanistic differentiation evidence presented in Section 3 (Evidence Item 2), which establishes that Gcase activator 3 activates GCase without inducing dimerization, whereas Gcase activator 2 (EC50 = 3.8 µM) specifically promotes K-type and V-type GCase dimerization [1].

Application

Selection Property

Validation Focus

GBA1-PD synucleinopathy cellular studies

Dopaminergic neuron model-response data

α-synuclein endpoint monitoring

Gaucher fibroblast lysosomal restoration assays

Patient-derived fibroblast response context

GCase protein & activity endpoint monitoring

Quinazoline modulator SAR studies

Inhibitor-to-activator N-methylation scaffold

Allosteric activation mechanism review

GCase activator library screening reference

Reported AC50 potency context

Assay-specific potency benchmarking

• [1] Benz J, Opatz T, Auberson Y, et al. Novel β-Glucocerebrosidase Activators That Bind to a New Pocket at a Dimer Interface and Induce Dimerization. Angew Chem Int Ed Engl. 2021; 60(10): 5436-5442. View Source